Cas no 68121-46-0 (3,5-Dichlorothioanisole)

• Product Name: 3,5-Dichlorothioanisole
• CAS No: 68121-46-0
• MF: C₇H₆Cl₂S
• MW: 193.093538761139
• MDL: MFCD00870149
• CID: 58700
• PubChem ID: 24874677
• Update Time: 2025-05-21

3,5-Dichlorothioanisole Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro thioanisole
• 1,3-dichloro-5-methylsulfanylbenzene
• 1,3-Dichloro-5-(methylthio)benzene
• 3,5-dichlorothioanisole
• (3,5-dichlorophenyl)(methyl)sulfane
• 3,5-Dichlorophenyl methyl sulfide
• Benzene, 1,3-dichloro-5-(methylthio)-
• 1,3-DICHLORO-5-METHYLSULFANYL-BENZENE
• DCPMT
• PubChem10647
• 3,5-dichloro-thioanisole
• KSC356A6D
• PSSCMQMQOXVMFG-UHFFFAOYSA-N
• 1-methylthio-3,5-dichlorobenzene
• 1,5-dichl
• D3520
• 1,3-dichloro-5-(methylsulfanyl)benzene
• A836011
• AKOS006222086
• DTXSID50218310
• (3,5-dichlorophenyl)(methyl) sulfane
• MFCD00870149
• AS-62195
• J-511310
• 3,5-Dichlorothioanisole, 97%
• D90195
• 68121-46-0
• FT-0614528
• SCHEMBL1713075
• DB-022045
• DTXCID70140801
• 3,5-Dichlorothioanisole

• MDL： MFCD00870149
• Inchi： 1S/C7H6Cl2S/c1-10-7-3-5(8)2-6(9)4-7/h2-4H,1H3
• InChI Key： PSSCMQMQOXVMFG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)SC)Cl

Computed Properties

• Exact Mass: 191.95700
• Monoisotopic Mass: 191.956726
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 97.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 25.3

Experimental Properties

• Color/Form: Solids
• Density: 1.349 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 145°C/20mmHg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.613(lit.)
• PSA: 25.30000
• LogP: 3.71530
• Solubility: Not determined

3,5-Dichlorothioanisole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT, STENCH
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 3,5-Dichlorothioanisole

3,5-Dichlorothioanisole (CAS No. 68121-46-0): Properties, Applications, and Market Insights

3,5-Dichlorothioanisole (CAS No. 68121-46-0) is a specialized organic compound with significant relevance in pharmaceutical and agrochemical research. This sulfur-containing aromatic derivative is structurally characterized by two chlorine atoms at the 3 and 5 positions of the benzene ring, along with a thiomethyl (-SCH3) functional group. The 3,5-dichloro substitution pattern imparts unique electronic properties that make it valuable for synthesizing bioactive molecules.

In recent years, the demand for halogenated thioanisole derivatives has grown substantially due to their role as key intermediates in drug discovery. Researchers particularly value 3,5-Dichlorothioanisole for its ability to serve as a building block in medicinal chemistry. The compound's electron-withdrawing chlorine groups and thioether functionality enable diverse chemical transformations, making it essential for creating novel therapeutic agents targeting various diseases.

The synthesis of 3,5-Dichlorothioanisole 68121-46-0 typically involves chlorination of commercially available thioanisole precursors, followed by careful purification processes. Advanced analytical techniques like HPLC purity analysis and GC-MS characterization ensure the compound meets stringent quality standards required for research applications. Current market trends show increasing interest in high-purity 3,5-Dichlorothioanisole from contract research organizations and academic institutions working on next-generation pharmaceuticals.

From an environmental perspective, the development of green chemistry approaches for producing 3,5-Dichlorothioanisole derivatives has become a significant research focus. Scientists are exploring catalytic methods and solvent-free reactions to improve the sustainability profile of these important intermediates. This aligns with the pharmaceutical industry's broader commitment to sustainable chemical synthesis and reduced environmental impact of drug development processes.

In material science applications, 3,5-Dichlorothioanisole CAS 68121-46-0 has shown promise as a precursor for advanced polymers and liquid crystal materials. The compound's rigid aromatic core and polarizable sulfur atom contribute to interesting electronic properties that researchers are investigating for organic electronic devices and functional materials. These emerging applications complement its traditional uses in specialty chemical synthesis.

The global market for 3,5-Dichlorothioanisole suppliers remains competitive, with manufacturers focusing on custom synthesis services and scale-up capabilities to meet diverse research needs. Quality control parameters such as chemical purity levels, batch-to-batch consistency, and analytical documentation have become critical differentiators in this niche chemical sector. Recent supply chain developments have emphasized regional production capabilities to ensure reliable access to this important research chemical.

From a regulatory standpoint, proper handling and storage of 3,5-Dichlorothioanisole 68121-46-0 follow standard laboratory safety protocols. While not classified as highly hazardous, researchers should employ appropriate personal protective equipment and engineering controls when working with this compound. Material safety data sheets provide comprehensive guidance on safe handling practices and emergency procedures for laboratory personnel.

Looking ahead, the scientific community anticipates expanded applications for 3,5-Dichlorothioanisole derivatives in drug discovery programs targeting neurological disorders and infectious diseases. The compound's structural features make it particularly valuable for developing CNS-active compounds and antimicrobial agents. Ongoing research into its structure-activity relationships continues to reveal new opportunities in medicinal chemistry and materials science.

For researchers sourcing 3,5-Dichlorothioanisole CAS No. 68121-46-0, important considerations include supplier reliability, technical support, and regulatory compliance. Leading manufacturers now provide detailed certificates of analysis and application notes to support research efforts. The growing availability of custom purity grades and packaging options has further enhanced the compound's accessibility for diverse experimental needs.

In conclusion, 3,5-Dichlorothioanisole represents an important building block in modern chemical research with versatile applications across multiple scientific disciplines. Its unique combination of aromatic chlorination and thioether functionality provides synthetic chemists with valuable opportunities for molecular design and innovation. As research trends continue to evolve, this compound is likely to maintain its position as a key intermediate in the development of advanced materials and bioactive molecules.